Cas no 1805010-39-2 (2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine
• CAS No: 1805010-39-2
• MF: C₇H₂F₂I₂N₂
• MW: 405.909932613373
• CID: 4851519
• Update Time: 2025-05-24

2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine

• Inchi： 1S/C7H2F2I2N2/c8-7(9)5-4(1-12)13-2-3(10)6(5)11/h2,7H
• InChI Key： JCOJMXYAHCOQNO-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C#N)C=1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine

Compound CAS No. 1805010-39-2: 2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine

2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine is a highly specialized organic compound with the CAS registry number 1805010-39-2. This compound belongs to the class of pyridine derivatives, characterized by its unique substitution pattern and functional groups. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5. Specifically, the cyano group (-CN) is attached at position 2, a difluoromethyl group (-CF₂H) at position 3, and two iodine atoms at positions 4 and 5. This combination of functional groups makes it a versatile compound with potential applications in various fields of chemistry and materials science.

The synthesis of 2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine involves a series of carefully designed reactions to introduce the desired substituents onto the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of such complex molecules. For instance, the use of transition metal catalysts in coupling reactions has been pivotal in constructing the diiodinated pyridine framework. The incorporation of the cyano group and difluoromethyl group is typically achieved through nucleophilic substitution or electrophilic addition reactions, depending on the specific conditions employed.

One of the most intriguing aspects of this compound is its electronic properties. The presence of electron-withdrawing groups like the cyano group and iodine atoms significantly alters the electronic structure of the pyridine ring. This makes 2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine a promising candidate for applications in optoelectronics and semiconducting materials. Recent studies have explored its potential as an active layer material in organic photovoltaic devices (OPVs), where its ability to absorb visible light and facilitate charge separation could enhance device efficiency.

In addition to its electronic properties, this compound exhibits interesting reactivity in organic synthesis. The difluoromethyl group introduces a level of fluorination that can influence both nucleophilic and electrophilic reactivity. This makes it a valuable building block for constructing more complex molecules with tailored functionalities. For example, researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules, where its unique substitution pattern facilitates subsequent transformations.

The presence of multiple iodine atoms also opens up possibilities for radiochemistry applications. Iodine isotopes are widely used in medical imaging and targeted radionuclide therapy (TRT). Substituting iodine atoms into organic frameworks like this pyridine derivative could lead to novel radiopharmaceuticals with improved biodistribution and targeting capabilities. Recent advancements in click chemistry and modular synthesis have further streamlined the incorporation of such iodinated compounds into larger molecular systems.

From a structural standpoint, 2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine exhibits a high degree of symmetry due to the placement of substituents on adjacent positions on the pyridine ring. This symmetry can influence both its physical properties and chemical reactivity. For instance, it may exhibit enhanced stability due to resonance effects between the cyano group and adjacent substituents. Additionally, the steric effects arising from the bulky iodine atoms could play a role in modulating intermolecular interactions, making this compound suitable for studying supramolecular chemistry.

In terms of environmental considerations, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have focused on identifying biodegradation mechanisms for halogenated aromatic compounds like this one. The presence of multiple halogen atoms could either accelerate or hinder microbial degradation depending on their electronic effects and steric hindrance.

Looking ahead, 2-Cyano-3-(difluoromethyl)-4,5-diiodopyridine represents a valuable platform for exploring new chemical space in drug discovery and materials science. Its unique combination of functional groups provides chemists with ample opportunities to design molecules with novel properties tailored to specific applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.